1-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-(benzylthio)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C24H25N7OS/c32-21(17-33-16-20-9-5-2-6-10-20)29-11-13-30(14-12-29)23-22-24(26-18-25-23)31(28-27-22)15-19-7-3-1-4-8-19/h1-10,18H,11-17H2
• InChI Key: XSZNTKIYBLTQFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)CSCC5=CC=CC=C5
• Molecular Formula: C24H25N7OS
• Molecular Weight: 459.6 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a triazolopyrimidine ring, a piperazine ring, and a benzylthio group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The triazolopyrimidine ring and the piperazine ring are both heterocyclic structures, which can have interesting electronic properties.

Scientific Research Applications

Synthesis and Biological Activity

Compounds within the same chemical family, including pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives, have been synthesized and evaluated for their biological activities. For example, some synthesized derivatives exhibited moderate effects against bacterial and fungal species, showcasing the potential for antimicrobial applications (Abdel‐Aziz et al., 2008). Additionally, another study prepared thiazolopyrimidines as potential antimicrobial and antitumor agents, indicating the broad spectrum of biological activities these compounds can exhibit (Said et al., 2004).

Antitumor Potential

The structural motif of the compound shares similarities with molecules that have demonstrated potential in antitumor applications. For instance, certain new pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazines, and other heterocyclic compounds containing the triazole moiety have been synthesized and found to exhibit promising antitumor activity (Abdelriheem et al., 2017). This underscores the potential utility of such compounds in developing novel anticancer therapies.

Chemical Synthesis and Characterization

The research into the synthesis of heterocyclic compounds, including those with pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine skeletons, highlights the chemical versatility and potential for creating diverse molecules with significant biological activities. These synthetic approaches and the subsequent characterization of the compounds provide a methodological foundation for further exploration of similar compounds in various scientific applications (Mabkhot et al., 2011).